2-Fluoro-N-[2-[(5E)-5-[(4-fluorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl]pyridine-4-carboxamide

• IUPAC Name: 2-fluoro-N-[2-[(5E)-5-[(4-fluorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C18H13F2N3O3S/c19-13-3-1-11(2-4-13)9-14-17(25)23(18(26)27-14)8-7-22-16(24)12-5-6-21-15(20)10-12/h1-6,9-10H,7-8H2,(H,22,24)/b14-9+
• InChI Key: WWYYEKVBHIGRNO-NTEUORMPSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)N(C(=O)S2)CCNC(=O)C3=CC(=NC=C3)F)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C/2\C(=O)N(C(=O)S2)CCNC(=O)C3=CC(=NC=C3)F)F
• Molecular Formula: C18H13F2N3O3S
• Molecular Weight: 389.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The fluorophenyl groups would likely contribute to the overall polarity of the molecule, while the thiazolidinedione and carboxamide groups could potentially form hydrogen bonds.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the fluorine atoms, the carboxamide group, and the thiazolidinedione ring. These groups could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of fluorine atoms and the ability to form hydrogen bonds could affect its solubility, boiling point, and melting point.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.